Cas no 6798-71-6 (Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI))
6798-71-6 structure
Product Name:Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI)
CAS No:6798-71-6
MF:C12H10Cl4N2O2
MW:356.031999111176
CID:521882
PubChem ID:258558
Update Time:2025-04-19
Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI)
- 2,2-dichloro-1-[4-(2,2-dichloroacetyl)-2,3-dihydroquinoxalin-1-yl]ethanone
- DTXSID80293170
- 6798-71-6
- 1,1'-(2,3-dihydroquinoxaline-1,4-diyl)bis(2,2-dichloroethanone)
- NSC87612
- NSC-87612
-
- Inchi: 1S/C12H10Cl4N2O2/c13-9(14)11(19)17-5-6-18(12(20)10(15)16)8-4-2-1-3-7(8)17/h1-4,9-10H,5-6H2
- InChI Key: VWCLKJUFZYYLSW-UHFFFAOYSA-N
- SMILES: ClC(C(N1C2C=CC=CC=2N(C(C(Cl)Cl)=O)CC1)=O)Cl
Computed Properties
- Exact Mass: 353.9499
- Monoisotopic Mass: 353.949638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI) Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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